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Compound of Interest

Compound Name: 4-Fluoro-2-nitrobenzoic acid

Cat. No.: B1301877 Get Quote

Essential Safety and Handling Guide for 4-
Fluoro-2-nitrobenzoic Acid
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 4-Fluoro-2-nitrobenzoic acid (CAS No: 394-01-4). Adherence to these guidelines is

essential for the safety of researchers, scientists, and drug development professionals. The

recommendations are based on the known hazards of similar aromatic carboxylic acids and

nitro compounds.

Hazard Identification and Mitigation
4-Fluoro-2-nitrobenzoic acid is a combustible solid that can cause skin, eye, and respiratory

irritation.[1][2][3] It is imperative to handle this chemical with appropriate engineering controls

and personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to ensure personal safety when handling 4-
Fluoro-2-nitrobenzoic acid. The following table summarizes the recommended PPE.
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Body Part Recommended PPE Rationale

Eyes/Face
Chemical safety goggles and a

face shield

Protects against splashes,

dust, and vapors that can

cause serious eye irritation.[4]

[5]

Skin

Chemical-resistant gloves

(Nitrile or Neoprene), a lab

coat or disposable gown, and

closed-toe shoes

Prevents skin contact which

may cause irritation.[6][7] Full

body protection is crucial in

case of spills.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate or for

large quantities, a NIOSH-

approved respirator with an

appropriate cartridge (e.g.,

N95 for dusts) is

recommended

Minimizes inhalation of dust or

vapors, which can cause

respiratory irritation.[8][9]

Operational Plan: Step-by-Step Handling Protocol
Following a strict operational protocol is critical for the safe handling of this chemical.

1. Preparation:

Ensure the work area within a certified chemical fume hood is clean and uncluttered.[4][6]

Verify that the chemical fume hood is functioning correctly.[4]

Locate the nearest eyewash station and safety shower and confirm they are accessible.[7]

Assemble all necessary equipment, such as spatulas, weigh boats, and containers, before

handling the compound.[6]

Ensure a spill kit compatible with solid irritants is readily available.[6]

2. Handling:
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Don all required PPE as outlined in the table above.[4]

Conduct all manipulations of 4-Fluoro-2-nitrobenzoic acid, especially weighing and

transferring, exclusively within the chemical fume hood to control exposure.[3][6]

To prevent dust generation, avoid weighing the compound directly on an open balance.[6]

Instead, pre-tare a sealed container, transfer the chemical into it within the fume hood, and

then seal it before weighing.[6]

Use techniques such as gentle scooping to minimize airborne particles.[4]

If preparing a solution, add the solid to the solvent slowly to prevent splashing.[4]

Keep containers tightly closed when not in use.[1][4]

Avoid eating, drinking, or smoking in the handling area.[1]

3. Post-Handling:

Thoroughly decontaminate all surfaces and equipment that came into contact with the

chemical.[6]

Properly remove and dispose of contaminated PPE.[4]

Wash hands and any exposed skin thoroughly with soap and water after handling is

complete.[1][6]

Disposal Plan
Proper disposal of chemical waste is imperative to prevent environmental contamination and

ensure regulatory compliance.[3][10]

Waste Collection: Collect all waste containing 4-Fluoro-2-nitrobenzoic acid, including

contaminated consumables like gloves and weighing paper, in a designated, clearly labeled,

and sealed hazardous waste container.[4][10]

Waste Segregation: Do not mix this waste with other waste streams.[10] 4-Fluoro-2-
nitrobenzoic acid is a halogenated nitroaromatic compound and should be segregated
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accordingly.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "4-Fluoro-2-nitrobenzoic acid," and associated hazards (Irritant).[6]

Disposal: Dispose of the waste through a licensed professional waste disposal service in

accordance with local, regional, and national regulations.[2][9][10]

Chemical and Physical Properties
Property Value

Linear Formula FC6H3(NO2)CO2H

Molecular Weight 185.11

CAS Number 394-01-4

Melting Point 140-145 °C

Storage Class 11 (Combustible Solids)

Source: Sigma-Aldrich[8]

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice/attention.[2]

Inhalation: Remove to fresh air. If you feel unwell, call a poison center or doctor.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[2]

In the event of a spill, evacuate the area, don appropriate PPE, and contain the spill.[7] For dry

spills, carefully sweep up the material, avoiding dust generation, and place it in a suitable

container for disposal.[1][7]
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Workflow for Handling 4-Fluoro-2-nitrobenzoic Acid
1. Preparation

2. Handling (Inside Fume Hood)

3. Post-Handling

4. Waste Disposal
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Caption: Workflow for the safe handling and disposal of 4-Fluoro-2-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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